Cas no 1934828-25-7 (Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate)
Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate
- Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate
-
- MDL: MFCD29760733
- Inchi: 1S/C8H11FN2O2/c1-8(2,3)13-7(12)11-5-6(9)4-10-11/h4-5H,1-3H3
- InChI Key: NFGBAPKJNSATOM-UHFFFAOYSA-N
- SMILES: FC1C=NN(C=1)C(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- XLogP3: 1.6
- Topological Polar Surface Area: 44.1
Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003964-5g |
tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 97% | 5g |
$3154.36 | 2023-09-02 | |
| Alichem | A049003964-10g |
tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 97% | 10g |
$4529.20 | 2023-09-02 | |
| Alichem | A049003964-25g |
tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 97% | 25g |
$8361.60 | 2023-09-02 | |
| Enamine | EN300-21047570-0.05g |
tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 0.05g |
$563.0 | 2023-09-16 | ||
| Enamine | EN300-21047570-0.1g |
tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 0.1g |
$591.0 | 2023-09-16 | ||
| Enamine | EN300-21047570-0.25g |
tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 0.25g |
$617.0 | 2023-09-16 | ||
| Enamine | EN300-21047570-0.5g |
tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 0.5g |
$645.0 | 2023-09-16 | ||
| Enamine | EN300-21047570-1.0g |
tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-21047570-2.5g |
tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 2.5g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-21047570-5.0g |
tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate |
1934828-25-7 | 5g |
$1945.0 | 2023-05-24 |
Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate
Introduction to Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate (CAS No. 1934828-25-7)
Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate, with the chemical formula C9H11FO2, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its structural features, which include a pyrazole core substituted with a fluoro group and a tert-butyl carboxylate moiety. The CAS number 1934828-25-7 uniquely identifies this molecule, ensuring precise classification and reference in scientific literature. The presence of the fluoro group and the tert-butyl ester significantly influences its reactivity and potential applications in drug development.
The pyrazole ring is a heterocyclic aromatic compound that has garnered considerable attention in medicinal chemistry due to its versatility as a pharmacophore. Pyrazole derivatives exhibit a wide range of biological activities, making them valuable scaffolds for the design of novel therapeutic agents. In particular, the introduction of a fluoro substituent at the 4-position of the pyrazole ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in drug design. The tert-butyl carboxylate group further modulates the compound's properties, contributing to its solubility and stability in various chemical environments.
In recent years, Tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate has been extensively studied for its potential applications in the development of pharmaceuticals. The fluoro group, known for its ability to improve pharmacokinetic profiles, has been incorporated into numerous drug candidates to enhance their bioavailability and efficacy. For instance, fluoro-pyrazole derivatives have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The tert-butyl ester functionality also plays a crucial role in these applications, as it can be easily modified to introduce additional pharmacological properties or to facilitate further chemical transformations.
One of the most compelling aspects of Tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate is its role as a building block in synthetic chemistry. Its unique structure allows for facile modifications at multiple sites, enabling chemists to explore a diverse array of derivatives with tailored properties. This flexibility has led to numerous patents and research publications detailing novel synthetic routes and applications. For example, recent studies have demonstrated the use of this compound in the synthesis of complex heterocyclic systems, which are integral to modern drug discovery efforts.
The pharmaceutical industry has been particularly interested in Tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate due to its potential as an intermediate in the production of active pharmaceutical ingredients (APIs). The compound's stability under various reaction conditions makes it an ideal candidate for large-scale synthesis. Moreover, its compatibility with green chemistry principles has garnered attention from researchers seeking sustainable alternatives in drug manufacturing. By incorporating this compound into synthetic pathways, manufacturers can achieve higher yields and reduced environmental impact.
Recent advancements in computational chemistry have further highlighted the significance of Tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable information for rational drug design. These studies have shown that the fluoro group enhances binding affinity by improving hydrophobic interactions, while the tert-butyl ester modulates electronic properties and reduces metabolic degradation. Such findings are crucial for optimizing lead compounds during the early stages of drug development.
The versatility of Tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research. For instance, pyrazole derivatives have been investigated for their potential as ligands in catalytic systems, where they can enhance reaction efficiency and selectivity. Additionally, their incorporation into agrochemical formulations has shown promise in developing more effective pesticides and herbicides with improved environmental profiles.
In conclusion, Tert-butyl 4-fluoro-1H-pyrazole-1-carboxylate (CAS No. 1934828-25-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research, synthetic chemistry, and materials science. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an increasingly important role in advancing scientific discovery and innovation.
1934828-25-7 (Tert-Butyl 4-fluoro-1H-pyrazole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)